Cas no 84428-16-0 (BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER)

84428-16-0 structure
Product name:BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER
BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER
- Ethyl 3-hydroxy-4-methoxyphenylpropanoate
- DMZVLBDGNZXVKA-UHFFFAOYSA-N
- doi:10.14272/DMZVLBDGNZXVKA-UHFFFAOYSA-N
- 84428-16-0
- ethyl 3-(3-hydroxy-4-methoxyphenyl)propionate
- ethyl 3-(3-hydroxy-4-methoxyphenyl)propanoate
- 10.14272/DMZVLBDGNZXVKA-UHFFFAOYSA-N
- ethyl 3-(3-hydroxy-4-methoxyphenyl)proionate
- SCHEMBL491225
-
- Inchi: InChI=1S/C12H16O4/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4,6,8,13H,3,5,7H2,1-2H3
- InChI Key: DMZVLBDGNZXVKA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 224.10485899Da
- Monoisotopic Mass: 224.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 55.8Ų
BENZENEPROPANOIC ACID, 3-HYDROXY-4-METHOXY-, ETHYL ESTER Related Literature
-
Tana Tana,Zhanying Zhang,Jorge Beltramini,Huaiyong Zhu,Kostya (Ken) Ostrikov,John Bartley,William Doherty Green Chem. 2019 21 861
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